2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-ol

• IUPAC Name: 2-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)ethanol
• InChI: InChI=1S/C8H12ClN3O/c9-7-5-10-8-6-11(3-4-13)1-2-12(7)8/h5,13H,1-4,6H2
• InChI Key: TZQLZDDHWQNVCN-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=C2Cl)CN1CCO
• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol

Description

The compound “2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-ol” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Molecular Structure Analysis

The molecular structure of “2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-ol” includes a pyrrole ring and a pyrazine ring, which are part of the pyrrolopyrazine scaffold. The exact structure and its analysis are not available in the retrieved documents.

Scientific Research Applications

Heterocyclic Compounds Chemistry and Applications

Heterocyclic compounds, including imidazopyrazines, have been extensively studied for their versatile applications in medicinal chemistry, material science, and as ligands in coordination chemistry. These compounds exhibit a wide range of biological activities and are key structures in the development of pharmaceuticals, bioactive molecules, and novel materials.

Synthesis and Structural Diversity

The synthesis of imidazopyrazines and related heterocycles involves various strategies to achieve structural diversity, which is critical for exploring their potential applications. Reviews on the chemistry of bis-benzimidazoles, benzothiazoles, and pyrazolines highlight the importance of synthetic routes in accessing a variety of derivatives for further functionalization and application development (Boča, Jameson, & Linert, 2011). Such synthetic methodologies enable the fine-tuning of electronic and photophysical properties, making these compounds suitable for applications in optoelectronic devices and as pharmacophores in drug design.

Biological Activities

The extensive review of pyrazolo[1,5-a]pyrimidine derivatives showcases their broad range of medicinal properties, including anticancer, CNS agents, anti-infectious, and anti-inflammatory activities, underscoring the potential of heterocyclic scaffolds in drug discovery (Cherukupalli et al., 2017). Similarly, pyrazoline derivatives have been identified for their significant anticancer effects, highlighting the ongoing research interest in exploiting these structures for therapeutic applications (Ray et al., 2022).

Optoelectronic and Catalytic Applications

Quinazolines, pyrimidines, and related heterocycles have found applications in the development of optoelectronic materials, demonstrating the versatility of these compounds beyond biological activity. The incorporation of heterocyclic fragments into π-extended conjugated systems has been valuable for creating novel materials for organic light-emitting diodes (OLEDs), photovoltaic devices, and as catalysts in asymmetric synthesis and catalysis (Lipunova et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar imidazo[1,2-a]pyridine structures have been found to exhibit inhibitory activities against phosphatidylinositol 3-kinase (pi3k) and histone deacetylase (hdac) . These enzymes play crucial roles in cellular signaling networks and are often targeted in cancer therapies .

Mode of Action

This suggests that 2-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethan-1-ol may interact with its targets (potentially PI3K and HDAC) to inhibit their activities, leading to changes in cellular signaling networks .

Biochemical Pathways

The inhibition of pi3k and hdac can affect multiple signaling networks within the cell . PI3K is involved in cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking, while HDAC is involved in the regulation of gene expression .

Result of Action

The inhibition of pi3k and hdac by similar compounds has been shown to have potent antiproliferative activities against certain cancer cell lines .